Cas no 19890-02-9 ((-)-trans-Verbenol)
(-)-trans-Verbenol structure
Product Name:(-)-trans-Verbenol
(-)-trans-Verbenol Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.1.1]hept-3-en-2-ol,4,6,6-trimethyl-, (1S,2R,5S)-
- [1S-(1alpha,2alpha,5alpha)]-4,6,6-trimethylbicyclo[3.1.1]hept-3-en-2-ol
- (1S)-CIS-VERBENOL
- (1S,2S)-4,6,6-TRIMETHYLBICYCLO[3.1.1]HEPT-3-EN-2-OL
- (1S-CIS)-4,6,6-TRIMETHYLBICYCLO[3.1.1]HEPT-3-EN-2-OL
- (4S)-cis-Verbenol
- (S)-CIS-VERBENOL ( E.E.)
- (S)-cis-Verbenol,sum of isomers
- cis-4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-ol
- pin-2-en-4-ol
- trans-verbenol
- Z-Verbenol
- Ai3-23135
- EINECS 243-407-0
- (1α,5α)-4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2α-ol
- (1S,5α)-4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2α-ol
- Bicyclo(3.1.1)hept-3-en-2-ol, 4,6,6-trimethyl-, trans-(-)-
- Bicyclo(3.1.1)hept-3-en-2-ol, 4,6,6-trimethyl-, (1S,2R,5S)-
- 19890-02-9
- (S)-(-)-TRANS-VERBENOL
- SCHEMBL19951524
- Verbenol, (S)-trans-
- UNII-R7N6NH1O0K
- R7N6NH1O0K
- (S)-trans-verbenol
- AKOS006272684
- (1S-(1alpha,2alpha,5alpha))-4,6,6-Trimethylbicyclo(3.1.1)hept-3-en-2-ol
- NS00067072
- (-)-trans-Verbenol
- 2-PINEN-4-OL, (1S,4R,5S)-(-)-
- 2-Pinen-4-ol, trans-
- Q27287910
- BICYCLO(3.1.1)HEPT-3-EN-2-OL, 4,6,6-TRIMETHYL-, (1S-(1.ALPHA.,2.ALPHA.,5.ALPHA.))-
- Bicyclo[3.1.1]hept-3-en-2-ol, 4,6,6-trimethyl-, (1S,2R,5S)-
- Bicyclo[3.1.1]hept-3-en-2-ol, 4,6,6-trimethyl-, (1.alpha.,2.alpha.,5.alpha.)-
- (1S,4R,5S)-(-)-TRANS-VERBENOL
- DTXSID10885103
- (1alpha,2alpha,5alpha)-4,6,6-trimethylbicyclo[3.1.1]hept-3-en-2-ol
- WONIGEXYPVIKFS-DJLDLDEBSA-N
- (1S)-TRANS-VERBENOL
- 4,6,6-Trimethylbicyclo[3.1.1]hept-3-en-2-ol #
- NS00126390
- (1S)-(+)-Cis-verbenol
- 1820-09-3
- (1S,2R,5S)-4,6,6-trimethylbicyclo[3.1.1]hept-3-en-2-ol
-
- Inchi: 1S/C10H16O/c1-6-4-9(11)8-5-7(6)10(8,2)3/h4,7-9,11H,5H2,1-3H3/t7-,8+,9+/m0/s1
- InChI Key: WONIGEXYPVIKFS-DJLDLDEBSA-N
- SMILES: O[C@@H]1C=C(C)[C@@H]2C[C@H]1C2(C)C
Computed Properties
- Exact Mass: 152.12018
- Monoisotopic Mass: 152.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
- LogP: 1.96950
(-)-trans-Verbenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | V128015-25mg |
(-)-trans-Verbenol |
19890-02-9 | 25mg |
$ 253.00 | 2023-09-05 | ||
| TRC | V128015-100mg |
(-)-trans-Verbenol |
19890-02-9 | 100mg |
$ 954.00 | 2023-09-05 | ||
| TRC | V128015-250mg |
(-)-trans-Verbenol |
19890-02-9 | 250mg |
$ 1920.00 | 2023-09-05 |
(-)-trans-Verbenol Related Literature
-
1. Stereochemistry of the verbenolsM. A. Cooper,J. R. Salmon,D. Whittaker,U. Scheidegger J. Chem. Soc. B 1967 1259
-
2. 423. The reaction of α-pinene with lead tetra-acetateG. H. Whitham J. Chem. Soc. 1961 2232
-
Susana Blanco,Juan Carlos López,Assimo Maris Phys. Chem. Chem. Phys. 2020 22 5729
-
J. B. Harborne Nat. Prod. Rep. 1986 3 323
-
Bhahwal Ali Shah,Ghulam Nabi Qazi,Subhash Chandra Taneja Nat. Prod. Rep. 2009 26 72
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